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Compound of Interest

Compound Name: N-Nitroso-Vildagliptin

Cat. No.: B13581558

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Nitroso-Vildagliptin is a nitrosamine impurity of Vildagliptin, an oral hypoglycemic agent. As

a member of the cohort of concern due to potential genotoxic and carcinogenic effects,

understanding its physicochemical properties is paramount for the safety and quality control of

Vildagliptin drug products. This technical guide provides a consolidated overview of the known

physicochemical characteristics of N-Nitroso-Vildagliptin, including its synthesis, analytical

detection methods, and available physical and chemical data. The information is compiled from

peer-reviewed scientific literature and chemical databases to support research, development,

and quality assurance activities in the pharmaceutical industry.

Chemical Identity and Physical Properties
N-Nitroso-Vildagliptin, chemically named (2S)-1-({N-[(1R,3S,5R,7S)-3-hydroxyadamantan-1-

yl]-N-nitroso}glycyl)pyrrolidine-2-carbonitrile, is a derivative of Vildagliptin where the secondary

amine group is nitrosated.

Table 1: Physicochemical Properties of N-Nitroso-Vildagliptin
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Property Value Source

Molecular Formula C₁₇H₂₄N₄O₃ PubChem[1]

Molecular Weight 332.4 g/mol PubChem[1]

Appearance White solid
Analytica Chemie[2],

Synchemia

Melting Point 180.0-182.9°C Analytica Chemie[2]

Solubility
Soluble in DMSO and

Methanol.[3]
Synchemia[3]

logP (Computed) 1.3 PubChem[1]

pKa (Computed)
Data not available in searched

literature

Note: Some physical properties are sourced from commercial suppliers and computed

databases due to the limited availability of experimentally determined data in peer-reviewed

literature.

Synthesis and Characterization
The synthesis of N-Nitroso-Vildagliptin is primarily achieved through the nitrosation of

Vildagliptin.

Experimental Protocol: Synthesis
A common laboratory-scale synthesis involves the reaction of Vildagliptin with a nitrosating

agent in an acidic medium.

Reaction Scheme:

Vildagliptin + Nitrosating Agent (e.g., tert-butyl nitrite) → N-Nitroso-Vildagliptin

Detailed Methodology:

Dissolution: Dissolve Vildagliptin in a suitable organic solvent.
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Acidification: Introduce a mild acidic environment.

Nitrosation: Add a nitrosating agent, such as tert-butyl nitrite, to the solution. The reaction

proceeds via the nitrosation of the secondary amine of Vildagliptin.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Workup: Upon completion, quench the reaction and perform an aqueous workup to remove

excess reagents and byproducts.

Purification: Purify the crude product using column chromatography to obtain N-Nitroso-
Vildagliptin of high purity (e.g., >95%).[3]

Spectroscopic Characterization
The structure of synthesized N-Nitroso-Vildagliptin is confirmed using various spectroscopic

techniques.

Table 2: Spectroscopic Data for N-Nitroso-Vildagliptin

Technique Key Observations Reference

Mass Spectrometry (MS)

Mass spectrum shows a peak

at m/z 333, corresponding to

the [M+H]⁺ ion.

Kumar et al.

Infrared (IR) Spectroscopy

Disappearance of the -NH

stretching frequency at

approximately 3293 cm⁻¹,

which is present in the parent

Vildagliptin molecule.

Kumar et al.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

The ¹H NMR spectrum

confirms the presence of the

adamantane and pyrrolidine

moieties and the absence of

the N-H proton signal.

Synchemia[3]
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Analytical Methodology for Quantification
The quantification of N-Nitroso-Vildagliptin in Vildagliptin drug substances and products is

critical for regulatory compliance. Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS) is the preferred analytical technique due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Analysis
Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Tandem Mass Spectrometer (MS/MS) with a suitable ionization source (e.g., Electrospray

Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: Optimized for the specific column dimensions.

Column Temperature: Maintained at a constant temperature (e.g., 40°C).

Injection Volume: Typically in the range of 5-10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Positive ion mode is generally employed.

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for quantification and confirmation.

Precursor Ion: m/z 333 [M+H]⁺

Product Ions: Specific fragment ions are selected for quantification and confirmation.
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Method Validation Parameters:

A validated method should demonstrate acceptable performance for the following parameters:

Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably

detected.

Limit of Quantification (LOQ): The lowest concentration of the analyte that can be

quantitatively determined with acceptable precision and accuracy.

Linearity: The ability to elicit test results that are directly proportional to the concentration of

the analyte.

Accuracy: The closeness of the test results to the true value.

Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings of a homogeneous sample.

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.

Stability and Degradation
Forced degradation studies are essential to understand the stability of a drug substance and to

identify potential degradation products. As of the latest literature review, specific forced

degradation studies on N-Nitroso-Vildagliptin have not been extensively reported. However,

studies on Vildagliptin have shown that it degrades under hydrolytic (acidic and basic) and

oxidative conditions. The nitrile group can hydrolyze to form an amide and subsequently a

carboxylic acid. It is plausible that N-Nitroso-Vildagliptin would exhibit similar degradation

pathways for the Vildagliptin core structure, with the stability of the N-nitroso group being an

additional area of investigation.

Visualizations
Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13581558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of N-Nitroso-Vildagliptin

Vildagliptin
Nitrosation with
tert-butyl nitrite

in acidic medium
Crude N-Nitroso-Vildagliptin Column Chromatography Pure N-Nitroso-Vildagliptin

(>95% Purity)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of N-Nitroso-Vildagliptin.
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Caption: Workflow for the quantitative analysis of N-Nitroso-Vildagliptin by LC-MS/MS.

Conclusion
This technical guide summarizes the currently available information on the physicochemical

properties of N-Nitroso-Vildagliptin. While some fundamental properties have been

characterized, further experimental studies are warranted to establish a more comprehensive

profile, particularly concerning its solubility in various pharmaceutical solvents, its pKa, and its

degradation pathways under stressed conditions. The provided synthesis and analytical

protocols offer a foundation for researchers and drug development professionals working with

Vildagliptin to ensure the safety and quality of their products. Continuous monitoring of

scientific literature is recommended for updates on the physicochemical properties and

analytical methodologies for this critical impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs?utm_src=pdf-body#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitroso-Vildagliptin
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitroso-Vildagliptin
https://analyticachemie.in/product/n-nitroso-vildagliptin/
https://www.synchemia.com/upload/product_list/N-Nitroso_Vildagliptin_Impurity.pdf
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/product/b13581558/docs#n-nitroso-vildagliptin-a-comprehensive-technical-guide-on-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13581558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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